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Compound of Interest

Compound Name: 2-Bromo-3-chloroaniline

Cat. No.: B079519

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 2-Bromo-3-chloroaniline (CAS No: 96558-73-5). Adherence to these guidelines is
essential for ensuring personal safety and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-3-chloroaniline is classified as a hazardous substance. It is harmful if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Appropriate
personal protective equipment (PPE) must be worn at all times when handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Minimum Requirement

Tightly fitting safety goggles with side-shields

Eye/Face )
conforming to EN 166 (EU) or NIOSH (US).[1][2]
Chemical-impermeable gloves (inspect before
Skin use) and fire/flame resistant, impervious

clothing.[1][2]

Respiratory

A full-face respirator is necessary if exposure
limits are exceeded or if irritation or other

symptoms are experienced.[1][2]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Bromo-3-chloroaniline is crucial for

safe handling and storage.

Table 2: Physicochemical Data for 2-Bromo-3-chloroaniline

Property

Value

Molecular Formula

CeHsBrCIN

Molecular Weight 206.47 g/mol [3]
Appearance Solid

Melting Point 41-43 °C[3]
Boiling Point 277 °CJ[3]
Density 1.7 g/lcm3[3]

Storage Class

13 - Non Combustible Solids

Occupational Exposure Limits

No data available[2]

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach to handling 2-Bromo-3-chloroaniline is critical to minimize exposure
and prevent accidents. All operations should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[4][5]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Bromo-3-chloroaniline.
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Detailed Steps:
e Preparation:

o Designate a specific area for handling, such as a chemical fume hood, to ensure adequate
ventilation.[4][5][6]

o Assemble and inspect all necessary PPE as detailed in Table 1.

o Thoroughly review the Safety Data Sheet (SDS) before starting any work.[5][6]
e Handling:

o When weighing the solid, avoid generating dust.[1]

o If dissolving, add the solid to the solvent slowly.

o Conduct all manipulations within the designated, ventilated area.

e Accidental Release Measures:

o

In case of a spill, evacuate personnel to a safe area.[1][6]

[¢]

Avoid dust formation.[1]

[¢]

Use personal protective equipment, including chemical impermeable gloves, during
cleanup.[1][6]

Collect the spilled material into a suitable, closed container for disposal.[1]

[e]

Disposal Plan

Proper disposal of 2-Bromo-3-chloroaniline and its containers is mandatory to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

e Do not dispose of 2-Bromo-3-chloroaniline down the drain.
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» Collect waste containing this chemical in a designated, properly labeled, and sealed
container.

o Keep halogenated waste streams separate from non-halogenated waste to facilitate proper
disposal.

» Arrange for the disposal of the chemical waste through a licensed professional waste
disposal service.[1]

Decontamination:

» All glassware and equipment that have been in contact with 2-Bromo-3-chloroaniline must
be thoroughly decontaminated before reuse or disposal.

» Wash contaminated clothing before reuse.[1]

First-Aid Measures:

If swallowed: Get medical help. Rinse mouth.[1]

e If on skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off
contaminated clothing and wash it before reuse.[1]

 Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help
if you feel unwell.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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